Boceprevir Metabolite M4-d9 Methyl Ester
Boceprevir Metabolite M4-d9 Methyl Ester
Brand Name:
Vulcanchem
CAS No.:
1158083-48-7
VCID:
VC0135783
InChI:
InChI=1S/C20H35N3O4/c1-18(2,3)14(21-17(26)22-19(4,5)6)15(24)23-10-11-12(20(11,7)8)13(23)16(25)27-9/h11-14H,10H2,1-9H3,(H2,21,22,26)/t11-,12-,13-,14+/m0/s1/i4D3,5D3,6D3
SMILES:
CC1(C2C1C(N(C2)C(=O)C(C(C)(C)C)NC(=O)NC(C)(C)C)C(=O)OC)C
Molecular Formula:
C20H35N3O4
Molecular Weight:
390.572
Boceprevir Metabolite M4-d9 Methyl Ester
CAS No.: 1158083-48-7
Reference Standards
VCID: VC0135783
Molecular Formula: C20H35N3O4
Molecular Weight: 390.572
| CAS No. | 1158083-48-7 |
|---|---|
| Product Name | Boceprevir Metabolite M4-d9 Methyl Ester |
| Molecular Formula | C20H35N3O4 |
| Molecular Weight | 390.572 |
| IUPAC Name | methyl (1R,2S,5S)-3-[(2S)-2-[[1,1,1,3,3,3-hexadeuterio-2-(trideuteriomethyl)propan-2-yl]carbamoylamino]-3,3-dimethylbutanoyl]-6,6-dimethyl-3-azabicyclo[3.1.0]hexane-2-carboxylate |
| Standard InChI | InChI=1S/C20H35N3O4/c1-18(2,3)14(21-17(26)22-19(4,5)6)15(24)23-10-11-12(20(11,7)8)13(23)16(25)27-9/h11-14H,10H2,1-9H3,(H2,21,22,26)/t11-,12-,13-,14+/m0/s1/i4D3,5D3,6D3 |
| Standard InChIKey | BOAWSIPWPIUQLQ-XEEUUKSTSA-N |
| SMILES | CC1(C2C1C(N(C2)C(=O)C(C(C)(C)C)NC(=O)NC(C)(C)C)C(=O)OC)C |
| Synonyms | (1R,2S,5S)-3-[(2S)-2-[[[[1,1-Di(methyl-d3)ethyl-2,2,2-d3]amino]carbonyl]amino]-3,3-di(methyl-d3)-1-oxobutyl-4,4,4-d3]-6,6-dimethyl-3-azabicyclo[3.1.0]hexane-2-carboxylic Acid Methyl Ester |
| PubChem Compound | 57386225 |
| Last Modified | Nov 11 2021 |
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